Cas no 2228963-48-0 (2-chloro-1-(5-fluoro-2-nitrophenyl)ethan-1-ol)

• Product Name: 2-chloro-1-(5-fluoro-2-nitrophenyl)ethan-1-ol
• CAS No: 2228963-48-0
• MF: C₈H₇ClFNO₃
• MW: 219.597484827042
• CID: 5876169
• PubChem ID: 165680042
• Update Time: 2025-06-08

2-chloro-1-(5-fluoro-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(5-fluoro-2-nitrophenyl)ethan-1-ol
• 2228963-48-0
• EN300-1991862

• Inchi： 1S/C8H7ClFNO3/c9-4-8(12)6-3-5(10)1-2-7(6)11(13)14/h1-3,8,12H,4H2
• InChI Key： LUBRKPRTLUUVOD-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C=CC=1[N+](=O)[O-])F)O

Computed Properties

• Exact Mass: 219.0098489g/mol
• Monoisotopic Mass: 219.0098489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66Ų

Additional information on 2-chloro-1-(5-fluoro-2-nitrophenyl)ethan-1-ol

2-Chloro-1-(5-fluoro-2-nitrophenyl)ethan-1-ol: A Comprehensive Overview

2-Chloro-1-(5-fluoro-2-nitrophenyl)ethan-1-ol, also known by its CAS number 2228963-48-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a chlorinated ethanolic group with a fluorinated nitrophenyl moiety. The presence of both chlorine and fluorine atoms, along with the nitro group, imparts distinctive chemical properties that make it a valuable component in various applications.

The molecular structure of 2-chloro-1-(5-fluoro-2-nitrophenyl)ethan-1-ol is defined by its ethanolic backbone, where the hydroxyl group (-OH) is attached to the first carbon, while the second carbon bears a chlorine atom. The phenyl ring is substituted at the 5-position with a fluorine atom and at the 2-position with a nitro group (-NO₂). This arrangement creates a molecule with a high degree of functional group diversity, which is advantageous for chemical reactivity and potential applications in synthesis.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and materials development. The presence of the fluorine atom in this compound contributes to its lipophilicity and stability, making it a promising candidate for use in pharmaceuticals. Additionally, the nitro group is known for its strong electron-withdrawing properties, which can influence the electronic characteristics of the molecule and enhance its reactivity in certain chemical reactions.

In terms of physical properties, 2-chloro-1-(5-fluoro-2-nitrophenyl)ethan-1-ol exhibits a melting point that is typical for compounds of this class, reflecting its balance between hydrogen bonding and van der Waals forces. Its solubility in common organic solvents has been studied extensively, with findings indicating moderate solubility in polar solvents such as dichloromethane and ethanol. These properties make it suitable for use in solution-phase synthesis techniques.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the corresponding chloroethyl alcohol. Subsequent substitution reactions are employed to introduce the fluorinated nitrophenyl group onto the ethanolic backbone. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields.

Applications of 2-chloro-1-(5-fluoro-2-nitrophenyl)ethan-1-ol span across several domains. In materials science, it serves as an intermediate in the production of advanced polymers and coatings due to its ability to participate in polymerization reactions under specific conditions. In pharmacology, its unique structure makes it a potential lead compound for drug development, particularly in targeting specific biological pathways where both electron-withdrawing and electron-donating groups are beneficial.

Recent research has also explored the use of this compound in environmental chemistry. Its ability to act as a catalyst or precursor in degradation reactions has been investigated, with promising results indicating potential applications in pollution control and waste management systems.

In conclusion, 2-chloro-1-(5-fluoro-2-nitrophenyl)ethan-1-ol, CAS number 2228963-48-0, stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique combination of functional groups and favorable physical properties positions it as an important tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly significant role in advancing modern chemistry.